Cas no 98704-89-3 (1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(chloroacetyl)-)
98704-89-3 structure
Product Name:1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(chloroacetyl)-
CAS No:98704-89-3
MF:C12H22ClNO5
MW:295.759783267975
CID:750505
Update Time:2023-08-03
1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(chloroacetyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(chloroacetyl)-
- 2-chloro-1-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)ethanone
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- Inchi: 1S/C12H22ClNO5/c13-11-12(15)14-1-3-16-5-7-18-9-10-19-8-6-17-4-2-14/h1-11H2
- InChI Key: DAXMYSVNQAHKPV-UHFFFAOYSA-N
- SMILES: ClCC(N1CCOCCOCCOCCOCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 226
- Topological Polar Surface Area: 57.2
1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(chloroacetyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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